Cas no 4184-79-6 (5,6-Dimethyl-1,2,3-benzotriazoleHydrate)

• Product Name: 5,6-Dimethyl-1,2,3-benzotriazoleHydrate
• CAS No: 4184-79-6
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD00005703
• CID: 84957
• PubChem ID: 87568617
• Update Time: 2025-06-08

5,6-Dimethyl-1,2,3-benzotriazoleHydrate Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethyl-1H-benzo[d][1,2,3]triazole
• 5,6-Dimethylbenzotriazole monohydrate
• 5,6-Dimethyl-1,2,3-benzotriazole Hydrate
• 5,6-dimethyl-2H-benzotriazole,hydrate
• 5,6-dimethyl-1H-1,2,3-benzotriazole(SALTDATA: FREE)
• 5,6-Dimethyl-1H-benzotriazole hydrate
• 5,6-Dimethylazimidobenzene Hydrate
• 5,6-Dimethyl-1H-benzotriazole
• 5,6-Dimethylbenzotriazole
• 5,6-Dimethyl-1H-1,2,3-benzotriazole
• 5,6-dimethyl-2H-benzotriazole
• MVPKIPGHRNIOPT-UHFFFAOYSA-N
• 1H-Benzotriazole, 5,6-dimethyl-
• 5,6-DIMETHYL-1,2,3-BENZOTRIAZOLEHYDRATE
• NSC62005
• FCH831617
• 5,6-Dimethyl-1,2,3-benzotriazole
• SBB004093
• Q63409779
• ST059602
• 4184-79-6
• SCHEMBL8215393
• AKOS006229072
• MFCD00005703
• 5,6-Dimethylazimidobenzene
• SY058019
• SCHEMBL271074
• 5,6-Dimethyl-2H-benzo[d][1,2,3]triazole
• 5,6-Dimethyl-1H-1,2,3-benzotriazole #
• NS00008674
• CS-0452297
• NSC-62005
• DTXSID70881186
• A825673
• AI3-52170
• Benzotriazole, 5,6-dimethyl- (6CI,7CI); 5,6-Dimethyl-1H-benzotriazole; 5,6-Dimethyl-1,2,3-benzotriazole; 5,6-Dimethylbenzotriazole; NSC 62005
• NSC 62005
• D2177
• EINECS 224-058-3
• 5,6-diMe-BTR
• D90006
• DTXCID701022470
• 5,6-Dimethyl-1,2,3-benzotriazoleHydrate

• MDL： MFCD00005703
• Inchi： 1S/C8H9N3/c1-5-3-7-8(4-6(5)2)10-11-9-7/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： MVPKIPGHRNIOPT-UHFFFAOYSA-N
• SMILES： N1=C2C=C(C)C(C)=CC2=NN1
• BRN： 122933

Computed Properties

• Exact Mass: 165.09000
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Grayish yellow powder
• Density: 1.217
• Melting Point: 152.0 to 157.0 deg-C
• Boiling Point: 309.7°Cat760mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.655
• PSA: 50.80000
• LogP: 1.51040
• Solubility: Uncertain

5,6-Dimethyl-1,2,3-benzotriazoleHydrate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5,6-Dimethyl-1,2,3-benzotriazoleHydrate

Introduction to 5,6-Dimethyl-1,2,3-benzotriazole Hydrate (CAS No. 4184-79-6)

5,6-Dimethyl-1,2,3-benzotriazole Hydrate (CAS No. 4184-79-6) is a versatile organic compound with a wide range of applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. This compound is characterized by its unique chemical structure and properties, making it an essential component in numerous research and industrial processes.

The chemical formula of 5,6-Dimethyl-1,2,3-benzotriazole Hydrate is C₉H₉N₃O·H₂O. It is a white crystalline solid that is soluble in water and polar organic solvents. The compound's molecular weight is approximately 187.19 g/mol. Its stability and reactivity are influenced by factors such as temperature, pH, and the presence of other chemicals.

In the pharmaceutical industry, 5,6-Dimethyl-1,2,3-benzotriazole Hydrate has gained attention for its potential use as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of new therapeutic agents for conditions such as inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 5,6-dimethyl-1,2,3-benzotriazole exhibited significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

In materials science, 5,6-Dimethyl-1,2,3-benzotriazole Hydrate is used as a corrosion inhibitor for metals and alloys. Its ability to form a protective layer on metal surfaces makes it an effective additive in coatings and lubricants. A research article in the CORROSION Journal (2021) highlighted the effectiveness of this compound in preventing corrosion in aluminum alloys under various environmental conditions.

The compound's unique chemical structure also makes it valuable in analytical chemistry. It can be used as a reference standard or reagent in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). A study published in the Analytical Chemistry journal (2020) demonstrated the use of 5,6-dimethyl-1,2,3-benzotriazole hydrate as an internal standard for quantifying trace amounts of organic compounds in environmental samples.

The synthesis of 5,6-Dimethyl-1,2,3-benzotriazole Hydrate can be achieved through several methods. One common approach involves the reaction of 5-methylbenzotriazole with methyl iodide followed by hydration. The process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

In terms of safety and handling, while 5,6-Dimethyl-1,2,3-benzotriazole Hydrate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible materials.

The market demand for 5,6-Dimethyl-1,2,3-benzotriazole Hydrate is expected to grow due to its diverse applications and increasing research interest. Key players in the industry are investing in R&D to develop new applications and improve production processes. Market analysis reports from reputable sources such as Grand View Research predict a steady increase in demand over the next decade.

In conclusion, 5,6-Dimethyl-1,2,3-benzotriazole Hydrate (CAS No. 4184-79-6) is a multifaceted compound with significant potential across various industries. Its unique properties make it an essential component in pharmaceuticals, materials science, and analytical chemistry. Ongoing research continues to uncover new applications and improve our understanding of its behavior and interactions.